Cas no 1016775-44-2 (4-Fluoro-3-methylbenzene-1-carbothioamide)

4-Fluoro-3-methylbenzene-1-carbothioamide structure
1016775-44-2 structure
Product Name:4-Fluoro-3-methylbenzene-1-carbothioamide
CAS No:1016775-44-2
MF:C8H8FNS
MW:169.219223976135
MDL:MFCD09757567
CID:2604837
Update Time:2023-08-07

4-Fluoro-3-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-3-methylbenzene-1-carbothioamide
    • NE14420
    • 4-FLUORO-3-METHYL-THIOBENZAMIDE
    • 4-Fluoro-3-methylbenzene-1-carbothioamide
    • MDL： MFCD09757567
    • Inchi： 1S/C8H8FNS/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H2,10,11)
    • InChI Key： GTDSYOIDNUFACN-UHFFFAOYSA-N
    • SMILES： S=C(C1=CC=C(C(C)=C1)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.1

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4-Fluoro-3-methylbenzene-1-carbothioamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1016775-44-2)4-Fluoro-3-methylbenzene-1-carbothioamide
Order Number:A1100015
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:27
Price ($):626.0
Email:sales@amadischem.com

4-Fluoro-3-methylbenzene-1-carbothioamide Related Literature

1016775-44-2 (4-Fluoro-3-methylbenzene-1-carbothioamide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1016775-44-2)4-Fluoro-3-methylbenzene-1-carbothioamide
A1100015
Purity:99%
Quantity:5g
Price ($):626.0
Email